- Preparation of macrocyclic sulfonamides as MEK inhibitors for the treatment of cardiomyopathy and other diseases, United States, , ,
Cas no 925890-13-7 (2-nitro-3,4,5-trifluoroanisole)
925890-13-7 structure
Product Name:2-nitro-3,4,5-trifluoroanisole
CAS No:925890-13-7
MF:C7H4F3NO3
MW:207.106772422791
MDL:MFCD09025341
CID:796807
PubChem ID:26596869
Update Time:2024-10-26
2-nitro-3,4,5-trifluoroanisole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene
- 2-Nitro-3,4,5-trifluoroanisole
- Benzene,1,2,3-trifluoro-5-methoxy-4-nitro-
- 1,2,3-trifluoro-5-methoxy-4-nitro-benzene
- PubChem14032
- ZSOYSDLZDZGEFC-UHFFFAOYSA-N
- FCH1390154
- AS02408
- CM11795
- AM82871
- 123-Trifluoro-5-methoxy-4-nitrobenzene
- PC305001
- ST2414733
- AX8036464
- AB0007753
- W9551
- 3,4,5-trifluoro-2-nitro-phenyl methyl ether
- S-
- 1,2,3-Trifluoro-5-methoxy-4-nitrobenzene (ACI)
- DTXSID90650159
- SY022947
- AKOS015890592
- SCHEMBL11909148
- CS-0008646
- 925890-13-7
- 1 pound not2 pound not3-Trifluoro-5-methoxy-4-nitrobenzene
- DS-13496
- MFCD09025341
- DB-079352
- 2-nitro-3,4,5-trifluoroanisole
-
- MDL： MFCD09025341
- Inchi： 1S/C7H4F3NO3/c1-14-4-2-3(8)5(9)6(10)7(4)11(12)13/h2H,1H3
- InChI Key： ZSOYSDLZDZGEFC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(OC)=CC(F)=C(F)C=1F)=O
Computed Properties
- Exact Mass: 207.014
- Monoisotopic Mass: 207.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- Density: 1.5±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 258℃ at 760 mmHg
- Flash Point: 109.8±25.9 °C
- Refractive Index: 1.484
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-nitro-3,4,5-trifluoroanisole Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H320;H335
- Warning Statement： P264;P270;P301+P312;P330
- Safety Instruction： H302 (92.31%) H312 (92.31%) H318 (92.31%)
- Storage Condition：2-8 °C
2-nitro-3,4,5-trifluoroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 66524-1/G |
1,2,3-TRIFLUORO-5-METHOXY-4-NITROBENZENE |
925890-13-7 | 97% | 1g |
$27 | 2023-09-16 | |
| AstaTech | 66524-5/G |
1,2,3-TRIFLUORO-5-METHOXY-4-NITROBENZENE |
925890-13-7 | 97% | 5g |
$99 | 2023-09-16 | |
| AstaTech | 66524-25/G |
1,2,3-TRIFLUORO-5-METHOXY-4-NITROBENZENE |
925890-13-7 | 97% | 25g |
$337 | 2023-09-16 | |
| Fluorochem | 040571-1g |
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene |
925890-13-7 | 97% | 1g |
￡31.00 | 2022-03-01 | |
| Fluorochem | 040571-5g |
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene |
925890-13-7 | 97% | 5g |
￡129.00 | 2022-03-01 | |
| Fluorochem | 040571-10g |
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene |
925890-13-7 | 97% | 10g |
￡206.00 | 2022-03-01 | |
| Fluorochem | 040571-25g |
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene |
925890-13-7 | 97% | 25g |
￡397.00 | 2022-03-01 | |
| Chemenu | CM255805-10g |
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene |
925890-13-7 | 95+% | 10g |
$259 | 2021-06-16 | |
| Chemenu | CM255805-25g |
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene |
925890-13-7 | 95+% | 25g |
$552 | 2021-06-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T35850-1g |
1,2,3-Trifluoro-5-methoxy-4-nitrobenzene |
925890-13-7 | 98% | 1g |
¥33.0 | 2024-07-15 |
2-nitro-3,4,5-trifluoroanisole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, rt → reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, rt → reflux; cooled
Reference
- Sulfonamide derivatives as MEK inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Mek inhibitors useful in the treatment of diseases, United States, , ,
2-nitro-3,4,5-trifluoroanisole Raw materials
2-nitro-3,4,5-trifluoroanisole Preparation Products
2-nitro-3,4,5-trifluoroanisole Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
925890-13-7 (2-nitro-3,4,5-trifluoroanisole) Related Products
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